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Compound of Interest

Compound Name: Carglumic Acid-d5

Cat. No.: B15143680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial suppliers, availability, and

technical applications of Carglumic Acid-d5. This deuterated analog of Carglumic Acid serves

as a critical internal standard for pharmacokinetic and metabolic studies, enabling precise

quantification in complex biological matrices.

Commercial Suppliers and Availability
Carglumic Acid-d5 is available from several specialized chemical suppliers, primarily on a

custom synthesis or made-to-order basis. Researchers should contact these suppliers directly

for pricing, lead times, and availability of specific pack sizes.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Simson

Pharma

Limited

Carglumic

Acid D5
C2180017

Not

Available

C₆H₅D₅N₂

O₅
195.18

Available

via custom

synthesis;

Certificate

of Analysis

is provided.

Pharmaffili

ates

N-

Carbamyl-

L-glutamic

Acid-d5

PA STI

017520

Not

Available

C₆H₅D₅N₂

O₅
195.18

Available

for enquiry.

LGC

Standards

(incorporati

ng Toronto

Research

Chemicals)

N-

Carbamyl-

L-glutamic

Acid-d5

TRC-

C175967

Not

Available

C₆D₅H₅N₂

O₅
195.185

Available

as a neat

product in

0.5 mg and

5 mg pack

sizes.

MedChem

Express

Carglumic

Acid-d5

HY-

B0711S

Not

Available

C₆H₅D₅N₂

O₅
195.18

Available

by

quotation.

Mechanism of Action: The Urea Cycle and CPS1
Activation
Carglumic acid is a synthetic structural analog of N-acetylglutamate (NAG), an essential

allosteric activator of carbamoyl phosphate synthetase 1 (CPS1). CPS1 is a key mitochondrial

enzyme that catalyzes the first and rate-limiting step of the urea cycle, which is responsible for

the detoxification of ammonia in the liver. In individuals with N-acetylglutamate synthase

(NAGS) deficiency, the production of NAG is impaired, leading to a dysfunctional urea cycle

and hyperammonemia. Carglumic acid acts as a replacement for NAG, binding to and

activating CPS1, thereby restoring the function of the urea cycle.
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The signaling pathway for the activation of the urea cycle by Carglumic Acid is depicted below.
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To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Carglumic Acid-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143680#commercial-suppliers-and-availability-of-
carglumic-acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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